Cas no 871798-66-2 (2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide)

• Product Name: 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide
• CAS No: 871798-66-2
• MF: C₁₈H₁₂ClN₃O₃S₂
• MW: 417.889180183411
• CID: 6013058
• PubChem ID: 16258374
• Update Time: 2025-06-08

2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 871798-66-2
• EN300-26614836
• Z49510718
• AKOS034404360
• AB00743294-01
• 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide

• Inchi： 1S/C18H12ClN3O3S2/c1-27(24,25)10-6-7-14-15(8-10)26-18(21-14)22-17(23)12-9-16(19)20-13-5-3-2-4-11(12)13/h2-9H,1H3,(H,21,22,23)
• InChI Key： IRSFDMDWAYKVPN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NC2=NC3C=CC(=CC=3S2)S(C)(=O)=O)=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 417.0008613g/mol
• Monoisotopic Mass: 417.0008613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 126Ų

Additional information on 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide

Comprehensive Overview of 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide (CAS No. 871798-66-2)

The compound 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide (CAS No. 871798-66-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a quinoline core linked to a benzothiazole moiety via a carboxamide bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery and sustainable agriculture.

In recent years, the demand for novel heterocyclic compounds like 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide has surged due to their versatility in addressing global health challenges. The COVID-19 pandemic, for instance, has accelerated interest in small-molecule therapeutics, with quinoline derivatives being explored for their antiviral properties. This compound's methanesulfonyl group and chloro-substituted quinoline structure may offer unique interactions with biological targets, making it a subject of ongoing computational and experimental studies.

From a synthetic chemistry perspective, the preparation of CAS 871798-66-2 involves multi-step organic reactions, often starting from commercially available 2-amino-6-methanesulfonylbenzothiazole. The incorporation of the carboxamide linkage is critical for enhancing the compound's bioavailability and target specificity. Modern techniques such as microwave-assisted synthesis and flow chemistry are being investigated to optimize its production, reflecting the industry's shift toward greener and more efficient methodologies.

The physicochemical properties of 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide contribute to its research appeal. With a molecular weight of 417.88 g/mol and moderate lipophilicity (predicted LogP ~3.2), it exhibits favorable characteristics for drug-like molecules. Its benzothiazole component is known for conferring metabolic stability, while the quinoline ring system often imparts fluorescence properties—useful for imaging and diagnostic applications. These attributes align with the growing interest in theranostic agents that combine therapy and diagnostics.

In agrochemical research, derivatives of CAS 871798-66-2 are being evaluated for their potential as plant growth regulators or pesticide alternatives, addressing the global push for sustainable farming practices. The compound's structural features may interact with plant hormone pathways or microbial enzymes, offering eco-friendly solutions to crop protection. This application is particularly relevant given increasing consumer concerns about food security and environmental impact of traditional agrochemicals.

Quality control and analytical characterization of 2-chloro-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)quinoline-4-carboxamide typically employ advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure batch-to-batch consistency and verify the compound's purity, which is crucial for reliable research outcomes. The rise of AI-assisted molecular characterization tools has further enhanced the efficiency of these analyses, reflecting broader digital transformation trends in chemical sciences.

Looking ahead, the scientific community continues to explore the untapped potential of 871798-66-2. With increasing interest in personalized medicine and precision agriculture, this compound's modular structure allows for strategic modifications to tailor its properties for specific applications. Collaborative efforts between academia and industry are expected to drive innovation in this space, potentially leading to breakthroughs in healthcare and sustainable technology sectors.